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Compound of Interest

Compound Name: Diethyl cyanophosphonate

Cat. No.: B031142

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for
diethyl cyanophosphonate (DEPC). Due to its high toxicity and reactivity, strict adherence to
safety protocols is essential when working with this compound. This document outlines its
chemical and physical properties, potential hazards, and detailed procedures for safe handling,
storage, emergency response, and disposal.

Chemical and Physical Properties

Diethyl cyanophosphonate, with CAS number 2942-58-7, is a colorless to yellow liquid.[1] It
is also known by several synonyms, including Diethylphosphoryl cyanide (DEPC),
Cyanophosphonic acid diethyl ester, and Diethyl phosphorocyanidate.[1][2][3] It is a moisture-
sensitive compound that should be stored under nitrogen in a refrigerator.[1][4]
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Property Value References
Molecular Formula C5H10NO3P [1][5]
Molecular Weight 163.11 g/mol [1][5]
Appearance Clear, colorless to yellow liquid  [1][3]

Boiling Point 104-105 °C at 19-25 hPa [1114]
Density 1.075 g/cm3 at 25 °C [1][4]

Flash Point 80 °C (176 °F) [1][6]
Refractive Index 1.4010 - 1.403 [1]

Water Solubility Decomposes [1][41[6]

Solubility in Organic Solvents

Soluble in dimethylformamide,
tetrahydrofuran, diethyl ether,

and toluene

[1]

Hazard Identification and Toxicity

Diethyl cyanophosphonate is classified as a highly toxic and corrosive substance.[1][7] It is

fatal if swallowed, inhaled, or in contact with skin.[5][8] Contact with acids liberates very toxic

hydrogen cyanide gas.[8] It causes severe skin and eye burns.[5][8]

Hazard Statement

Classification

References

Fatal if swallowed, in contact

H300+H310+H330 o (5]
with skin or if inhaled
Causes severe skin burns and

H314 [5][8]
eye damage
Contact with acids liberates

EUH032 [8]

very toxic gas

Toxicity Data:
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Test Species Route Value References

LD50 Mouse Intraperitoneal 1.4 mg/kg [5106119]

Chronic exposure may interfere with iodine uptake by the thyroid gland due to the metabolic
conversion of the cyanide moiety to thiocyanate.[10]

Experimental Protocols and Handling
General Handling Precautions:

e Work should be conducted in a well-ventilated chemical fume hood.[1][4]
» Avoid all personal contact, including inhalation of vapors or mists.[10]

o Wear appropriate personal protective equipment (PPE) at all times.[1][8]
o Keep away from sources of ignition as it is a combustible liquid.[1][8]

¢ Prevent contact with incompatible materials such as strong oxidizing agents, strong acids,
and strong bases.[8]

» Containers may develop pressure; open them carefully and vent periodically.[10]
Personal Protective Equipment (PPE):

A comprehensive PPE strategy is critical. The following diagram outlines the recommended
PPE for handling diethyl cyanophosphonate.

Personal Protective Equipment (PPE) for DEPC Handling
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Caption: Recommended Personal Protective Equipment (PPE) workflow for handling diethyl
cyanophosphonate.

Storage and Incompatibility

o Store in a cool, dry, well-ventilated area in the original, tightly sealed container.[1][11][12]
Recommended storage temperature is 2-8°C.[4][12]

o Store under a nitrogen atmosphere to prevent moisture degradation.[1][4]
e Segregate from incompatible materials.[10]

e Incompatible Materials: Strong oxidizing agents, strong acids, strong bases, alcohols, and
water.[8][10] Reacts with mild and galvanized steel, producing flammable hydrogen gas.[10]
Do not use aluminum or galvanized containers.[10]

Emergency Procedures
Immediate and appropriate response to spills or exposure is critical to minimizing harm.

Accidental Release Measures:

The following workflow outlines the steps to be taken in the event of a spill.
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DEPC Spill Occurs

Contain Spill with Inert Absorbent Material
(e.q., vermiculite, sand)

Collect Absorbed Material into a Suitable, Closed Container for Disposal

Decontaminate Spill Area

Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: Emergency procedure workflow for a diethyl cyanophosphonate spill.
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First Aid Measures:

The following diagram illustrates the immediate first aid steps following exposure.

Click to download full resolution via product page
Caption: First aid procedures for exposure to diethyl cyanophosphonate.

Fire-Fighting Measures

o Extinguishing Media: Use dry chemical, carbon dioxide, foam, or water spray.[10][11] Do not
use a solid water stream as it may spread the fire.[7]

o Specific Hazards: It is a combustible liquid.[2] Thermal decomposition can release irritating
and toxic gases, including carbon oxides (CO, CO2), nitrogen oxides (NOXx), phosphorus
oxides (POx), and hydrogen cyanide.[8][10] Containers may explode when heated.[7]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[8][11]

Disposal Considerations
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Chemical waste generators must determine if a discarded chemical is classified as hazardous
waste.[13] Disposal must be in accordance with local, regional, and national regulations.[13]
Do not allow the chemical to enter drains.[14]

Toxicological Information and Signaling Pathways

Detailed studies on the specific signaling pathways of diethyl cyanophosphonate toxicity are
not readily available in the provided search results. However, its toxicity is attributed to two
main components:

o Organophosphate Toxicity: Organophosphates are known to inhibit acetylcholinesterase, an
enzyme critical for nerve function. This inhibition leads to an accumulation of the
neurotransmitter acetylcholine, causing overstimulation of nerve endings.

» Cyanide Toxicity: The cyanide moiety can be metabolized to thiocyanate.[10] Nitrile
poisoning exhibits symptoms similar to those of hydrogen cyanide poisoning.[10] Cyanide is
a potent inhibitor of cytochrome ¢ oxidase in the mitochondrial electron transport chain,
leading to cytotoxic hypoxia.

Further research is required to elucidate the specific molecular interactions and signaling
cascades involved in diethyl cyanophosphonate-induced toxicity.

Disclaimer: This document is intended as a guide and does not replace a formal risk
assessment. Always consult the most current Safety Data Sheet (SDS) from the supplier before
handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.chemimpex.com/products/37177
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1420852.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-cyanophosphonate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-cyanophosphonate
https://www.chemsrc.com/en/cas/2942-58-7_255685.html
https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.no/store/msds?partNumber=11398975&countryCode=NO&language=en
https://haz-map.com/Agents/20583
https://datasheets.scbt.com/sc-255094.pdf
https://pim-resources.coleparmer.com/sds/26188.pdf
https://www.biosynth.com/Files/MSDS/FD/35/MSDS_FD35418_4000_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC114270100&countryCode=US&language=en
https://www.chemicalbook.com/msds/diethyl-cyanophosphonate.htm
https://www.benchchem.com/product/b031142#diethyl-cyanophosphonate-safety-and-handling-precautions
https://www.benchchem.com/product/b031142#diethyl-cyanophosphonate-safety-and-handling-precautions
https://www.benchchem.com/product/b031142#diethyl-cyanophosphonate-safety-and-handling-precautions
https://www.benchchem.com/product/b031142#diethyl-cyanophosphonate-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b031142?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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